Cas no 13771-70-5 (5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester)

• Product Name: 5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester
• CAS No: 13771-70-5
• MF: C₁₁H₉IO₂S
• MW: 332.157434225082
• CID: 2772323
• PubChem ID: 12094044
• Update Time: 2025-04-21

5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• BZSXRTIPOXRLPU-UHFFFAOYSA-N
• Benzo[b]thiophene-2-carboxylic acid, 5-iodo-, ethyl ester
• 13771-70-5
• SCHEMBL1882906
• 5-iodo -benzo[b]thiophene-2-carboxylic acid ethyl ester
• 5-iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester
• ethyl 5-iodobenzo[b]thiophene-2-carboxylate
• DTXSID90477429
• 5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester

• Inchi： 1S/C11H9IO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3
• InChI Key： BZSXRTIPOXRLPU-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=C(C(=O)OCC)S2

Computed Properties

• Exact Mass: 331.93680Da
• Monoisotopic Mass: 331.93680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5Ų